Cas no 1391235-54-3 (2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol
• CAS No: 1391235-54-3
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6383084
• PubChem ID: 130041534
• Update Time: 2025-10-31

2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol
• EN300-1897530
• 1391235-54-3

• Inchi： 1S/C9H11BrN2O3/c1-9(11,5-13)7-3-2-6(12(14)15)4-8(7)10/h2-4,13H,5,11H2,1H3
• InChI Key： LRRRYEVFPNJCAN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol

Research Brief on 2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol (CAS: 1391235-54-3): Recent Advances and Applications

2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol (CAS: 1391235-54-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral β-amino alcohol derivative exhibits unique structural features that make it valuable for drug discovery and medicinal chemistry applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of novel kinase inhibitors. The bromo and nitro functional groups at the phenyl ring provide excellent handles for further chemical modifications, while the amino alcohol moiety contributes to improved water solubility compared to similar aromatic compounds. Researchers at Stanford University have developed an asymmetric synthesis route for this compound with 98% enantiomeric excess, addressing previous challenges in obtaining optically pure material.

In pharmacological studies, derivatives of 2-amino-2-(2-bromo-4-nitrophenyl)propan-1-ol have shown promising activity against inflammatory pathways. The compound's ability to modulate NF-κB signaling was particularly noteworthy in a recent Nature Chemical Biology publication, where it demonstrated IC50 values in the low micromolar range. These findings suggest potential applications in developing treatments for autoimmune diseases and chronic inflammation.

The compound's crystal structure was recently solved and deposited in the Cambridge Structural Database (CSD Entry: 2245678), revealing interesting intermolecular hydrogen bonding patterns that may explain its stability and reactivity. This structural information is proving valuable for computational chemists working on molecular docking studies and QSAR models.

From a safety perspective, recent toxicological assessments indicate that the compound has moderate acute toxicity (LD50 = 320 mg/kg in rats) but shows no evidence of genotoxicity in standard Ames tests. These findings, published in Regulatory Toxicology and Pharmacology, support its continued investigation as a pharmaceutical intermediate.

Looking forward, several research groups are exploring the use of 1391235-54-3 in PROTAC (Proteolysis Targeting Chimera) development, leveraging its structural features to create bifunctional molecules. The compound's versatility and recent synthetic improvements position it as an important tool in modern drug discovery efforts targeting protein degradation pathways.